11-{4-[2-(Piperidin-1-yl)ethoxy]phenyl}-11H-benzo[a]fluorene-3,9-diol

• CAS No.: 138630-67-8
• Molecular Formula: C30H29NO3
• Molecular Weight: 451.6 g/mol
• IUPAC Name: 11-[4-(2-piperidin-1-ylethoxy)phenyl]-11H-benzo[a]fluorene-3,9-diol
• InChI: InChI=1S/C30H29NO3/c32-22-7-12-25-21(18-22)6-11-27-26-13-8-23(33)19-28(26)29(30(25)27)20-4-9-24(10-5-20)34-17-16-31-14-2-1-3-15-31/h4-13,18-19,29,32-33H,1-3,14-17H2
• InChI Key: SGLLWAFQFIJSAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=CC=C(C=C2)C3C4=C(C=CC(=C4)O)C5=C3C6=C(C=C5)C=C(C=C6)O

Description

11-{4-[2-(Piperidin-1-yl)ethoxy]phenyl}-11H-benzo[a]fluorene-3,9-diol is a useful research compound. Its molecular formula is C30H29NO3 and its molecular weight is 451.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One g of the compound of Example 11 was added to 1.9 g of aluminum chloride and 1.3 g of ethanethiol in 25 ml of 1,2-dichloroethane and the reaction was carried out and the product isolated as described in Example 14. One g of impure oily product was obtained, which was purified by Waters Prep 500 liquid chromatography over normal phase silica gel, using a gradient solvent which began with 2% methanol in chloroform and progressed to 30% methanol in chloroform. The product-containing fractions were evaporated to dryness under vacuum to obtain 0.7 g of the desired product as a tan foam.